Cas no 1806851-53-5 (Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806851-53-5
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4877674
• Update Time: 2025-10-31

Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-17-10(16)8-6(9(11)12)2-5(3-13)7(4-14)15-8/h2,9H,4,14H2,1H3
• InChI Key： XVEMVOBJSLIDBU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CN)=NC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.3
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate

Introduction to Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1806851-53-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 2, a cyano group at position 3, and a difluoromethyl group at position 5. The carboxylate group at position 6 is methylated, contributing to the overall stability and reactivity of the molecule.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine core with high precision.

The compound's versatility lies in its ability to participate in various biological interactions. The presence of the difluoromethyl group imparts unique electronic properties, making it a promising candidate for drug design. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for treating metabolic disorders.

In the realm of agricultural science, Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate has shown remarkable efficacy as a plant growth regulator. Its ability to modulate plant hormone signaling pathways has led to increased crop yields and stress tolerance in various agricultural settings. Field trials conducted in collaboration with leading agricultural research institutions have demonstrated its safety and effectiveness under diverse climatic conditions.

Beyond its direct applications, this compound serves as a valuable building block for constructing more complex molecules. Its modular structure allows for easy functionalization, enabling researchers to explore novel chemical space with potential applications in materials science and biotechnology.

In conclusion, Methyl 2-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate represents a significant advancement in modern organic chemistry. Its unique properties and diverse applications underscore the importance of continued research into its potential uses across various industries.